Cas no 20781-87-7 (2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide)

• Product Name: 2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide
• CAS No: 20781-87-7
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD02349107
• CID: 241591
• PubChem ID: 360283
• Update Time: 2025-07-31

2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-isopropyl-6-methylphenyl)acetamide
• 2-chloro-N-(2-methyl-6-propan-2-ylphenyl)acetamide
• Acetamide,2-chloro-N-[2-methyl-6-(1-methylethyl)phenyl]-
• CS-0218671
• SCHEMBL10948543
• Z56869435
• NSC-622317
• AB01325257-02
• CHEMBL1985086
• AKOS000268691
• 20781-87-7
• MFCD02349107
• DTXSID80326932
• EN300-01671
• SB79898
• NCGC00331429-01
• NSC622317
• Acetamide, 2-chloro-N-[2-methyl-6-(1-methylethyl)phenyl]-
• 2-Chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide
• NCI60_006491
• JS-3002
• 2-CHLORO-N-(2-ISOPROPYL-6-METHYL-PHENYL)-ACETAMIDE
• 2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide

• MDL： MFCD02349107
• Inchi： 1S/C12H16ClNO/c1-8(2)10-6-4-5-9(3)12(10)14-11(15)7-13/h4-6,8H,7H2,1-3H3,(H,14,15)
• InChI Key： MELPBOXLVQNGPR-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(C)=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 344.0±37.0 °C at 760 mmHg
• Flash Point: 161.9±26.5 °C
• PSA: 29.1
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides